molecular formula C20H14ClN3O2S2 B276224 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one

3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one

Cat. No. B276224
M. Wt: 427.9 g/mol
InChI Key: YVDADVOHPBSJGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one, also known as compound X, is a thienopyrimidine derivative that has been the subject of extensive research in recent years. This compound has shown great potential in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The mechanism of action of 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X is not fully understood, but it is believed to work by inhibiting the activity of protein kinases, which are enzymes that play a key role in cellular signaling pathways. By inhibiting the activity of these enzymes, 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X may disrupt the growth and proliferation of cancer cells and reduce inflammation in the body.
Biochemical and Physiological Effects:
Compound X has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the activity of several protein kinases, including JAK2, FLT3, and VEGFR2. Additionally, 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X has been shown to induce apoptosis (programmed cell death) in cancer cells, and to reduce the production of pro-inflammatory cytokines in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X in lab experiments is its specificity for protein kinases, which allows researchers to study the role of these enzymes in various cellular signaling pathways. Additionally, 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X has been shown to have low toxicity and good bioavailability, which makes it a promising candidate for further development as a therapeutic agent. However, one limitation of using 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X in lab experiments is its relatively complex synthesis, which may limit its availability and increase its cost.

Future Directions

There are a number of potential future directions for research on 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X. One area of interest is the development of more efficient synthesis methods that could make the 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one more readily available for further study. Additionally, further research is needed to fully understand the mechanism of action of 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X, and to determine its potential use in the treatment of various diseases. Finally, studies are needed to investigate the potential side effects and toxicity of 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X, as well as its pharmacokinetic properties in vivo.

Synthesis Methods

The synthesis of 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X involves the reaction of 2-chloro-4-nitrophenylacetic acid with thiosemicarbazide to form a thiosemicarbazone intermediate. This intermediate is then reacted with 4-chlorobenzaldehyde to form the thienopyrimidine ring system. The final step involves the reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas.

Scientific Research Applications

Compound X has been studied extensively for its potential use in the treatment of various diseases, including cancer, inflammation, and infectious diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to have anti-inflammatory and antimicrobial properties. Additionally, 3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X has been studied as a potential tool for studying the role of protein kinases in various signaling pathways.

properties

Product Name

3-amino-6-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one

Molecular Formula

C20H14ClN3O2S2

Molecular Weight

427.9 g/mol

IUPAC Name

3-amino-6-(4-chlorophenyl)-2-phenacylsulfanylthieno[3,2-d]pyrimidin-4-one

InChI

InChI=1S/C20H14ClN3O2S2/c21-14-8-6-13(7-9-14)17-10-15-18(28-17)19(26)24(22)20(23-15)27-11-16(25)12-4-2-1-3-5-12/h1-10H,11,22H2

InChI Key

YVDADVOHPBSJGN-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C(=O)CSC2=NC3=C(C(=O)N2N)SC(=C3)C4=CC=C(C=C4)Cl

Canonical SMILES

C1=CC=C(C=C1)C(=O)CSC2=NC3=C(C(=O)N2N)SC(=C3)C4=CC=C(C=C4)Cl

Origin of Product

United States

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